N-(2-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

• IUPAC Name: N-[2-[6-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methylbenzamide
• InChI: InChI=1S/C25H24N6O4S/c1-16-2-5-18(6-3-16)25(33)26-11-10-22-29-28-21-8-9-24(30-31(21)22)36-14-23(32)27-13-17-4-7-19-20(12-17)35-15-34-19/h2-9,12H,10-11,13-15H2,1H3,(H,26,33)(H,27,32)
• InChI Key: IJGFZMLZNZYQSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C25H24N6O4S
• Molecular Weight: 504.6 g/mol
• CAS No.: 872995-12-5

Description

N-(2-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C25H24N6O4S and its molecular weight is 504.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• Antimicrobial Applications : Research on related [1,2,4]triazolo[4,3-b]pyridazin derivatives has demonstrated their potential in antimicrobial activities. For instance, certain derivatives have shown pronounced antimicrobial activity, indicating the relevance of these compounds in developing new antibacterial and antifungal agents. This highlights the ongoing exploration of triazolo[4,3-b]pyridazin derivatives in addressing microbial resistance through novel therapeutic agents (Bhuiyan et al., 2006).

Synthetic Methodologies and Green Chemistry

• Green Synthetic Approaches : The synthesis of benzimidazo[1,2-a]pyrimidine and [1,2,4]triazolo[1,5-a]pyrimidine derivatives utilizing thiamine hydrochloride (VB1) as a catalyst in water medium exemplifies an environmentally benign approach. This method underscores the importance of green chemistry principles in the synthesis of heterocyclic compounds, offering advantages such as improved yields, use of water as a solvent, and the employment of an inexpensive catalyst (Liu et al., 2012).

Anticancer and Antiproliferative Activities

• Anticancer Research : Some [1,2,4]triazolo[4,3-b]pyridazin derivatives have been evaluated for their antiproliferative activities against various cancer cell lines. For example, modifications of the benzamidine structure to include [1,2,4]triazolo[4,3-b]pyridazine-6-yl moieties have led to compounds with the ability to inhibit the proliferation of endothelial and tumor cells, though specific thrombin inhibitory and fibrinogen receptor antagonistic activities may be lost. This area of research indicates the potential for these compounds in cancer treatment strategies, particularly in targeting cell proliferation (Ilić et al., 2011).

Molecular Docking and In Vitro Screening

• Molecular Docking Studies : The exploration of novel pyridine and fused pyridine derivatives, including triazolopyridine derivatives, highlights the use of molecular docking as a tool to predict the binding energies and interactions with target proteins. Such studies are integral to understanding the mechanism of action at the molecular level and can guide the design of compounds with enhanced biological activities. This approach is vital in the discovery of new drugs with antimicrobial and antioxidant properties (Flefel et al., 2018).